1-Propanesulfonic acid, 3-((2-ethylhexyl)oxy)-2-hydroxy-, monosodium salt
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Description
The monosodium salt form enhances its solubility in aqueous environments. The branched alkyl chain (2-ethylhexyl) distinguishes it from linear or smaller substituents in analogous compounds, influencing hydrophobicity, surfactant behavior, and environmental persistence.
The branched structure likely improves lipid solubility, making it suitable for detergent or dispersion applications.
Properties
CAS No. |
58965-18-7 |
|---|---|
Molecular Formula |
C11H23NaO5S |
Molecular Weight |
290.35 g/mol |
IUPAC Name |
sodium;3-(2-ethylhexoxy)-2-hydroxypropane-1-sulfonate |
InChI |
InChI=1S/C11H24O5S.Na/c1-3-5-6-10(4-2)7-16-8-11(12)9-17(13,14)15;/h10-12H,3-9H2,1-2H3,(H,13,14,15);/q;+1/p-1 |
InChI Key |
NOZHCPYCBUVNSQ-UHFFFAOYSA-M |
Canonical SMILES |
CCCCC(CC)COCC(CS(=O)(=O)[O-])O.[Na+] |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Trends
- Environmental Impact : Linear alkyl sulfonates (e.g., hexyl/decyloxy) show higher biodegradability than branched or fluorinated analogs .
- Health Risks : Allyloxy derivatives (CAS 52556-42-0) and halogenated compounds (CAS 126-83-0) require stringent handling due to reactivity and toxicity .
- Industrial Use : Branched ethers like the target compound balance solubility and stability, making them versatile in formulations requiring moderate hydrophobicity .
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